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Abstract

(+)-cis-2-Benzylaminocyclohexanemethanol, a chiral amino alcohol, is a valuable building
block in the field of asymmetric synthesis and medicinal chemistry. Its rigid cis-1,2-disubstituted
cyclohexane framework provides a well-defined stereochemical environment, making it an
important scaffold for the synthesis of chiral ligands and pharmacologically active molecules.
This guide provides a comprehensive analysis of the structural properties of (+)-cis-2-
Benzylaminocyclohexanemethanol, integrating physicochemical data, detailed spectroscopic
analysis (NMR, IR, and Mass Spectrometry), and a thorough examination of its stereochemistry
and conformational preferences. Methodologies for its synthesis and characterization are
presented to provide researchers, scientists, and drug development professionals with a
definitive resource on this versatile chiral compound.

Introduction
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Chiral 1,2-amino alcohols are privileged structures in organic synthesis, serving as precursors
to a wide array of chiral auxiliaries, ligands, and catalysts.[1][2] Among these, (+)-cis-2-
Benzylaminocyclohexanemethanol, with its defined (1R,2S) absolute configuration, offers a
unique combination of steric bulk and functional handles. The cis relationship between the
benzylamino and hydroxymethyl groups on the cyclohexane ring restricts conformational
flexibility, providing a predictable platform for stereoselective transformations. This guide will
elucidate the key structural features of this molecule, providing a foundational understanding
for its application in synthetic and medicinal chemistry.

Physicochemical Properties

(+)-cis-2-Benzylaminocyclohexanemethanol is typically a white to off-white crystalline
powder at room temperature.[3] Its bifunctional nature, containing both a secondary amine and
a primary alcohol, allows it to act as both a hydrogen bond donor and acceptor, influencing its
solubility and reactivity.

Property Value Source

CAS Number 71581-92-5 [31[4]

Molecular Formula C14H21NO [4]

Molecular Weight 219.32 g/mol [4]
White to light yellow crystal

Appearance [3]
powder

Stereochemistry (1R,29) [3]

Stereochemistry and Conformational Analysis

The stereochemical integrity of (+)-cis-2-Benzylaminocyclohexanemethanol is central to its
utility in asymmetric synthesis. The (1R,2S) configuration dictates the spatial arrangement of
the benzylamino and hydroxymethyl substituents on the cyclohexane ring.

Chair Conformations

The cyclohexane ring predominantly exists in a chair conformation to minimize angle and
torsional strain.[5] For a cis-1,2-disubstituted cyclohexane, one substituent must occupy an
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axial position while the other occupies an equatorial position.[2][6] Ring flipping results in the
interconversion of these positions.

Caption: Chair conformations of (+)-cis-2-Benzylaminocyclohexanemethanol.

The equilibrium between these two conformers is dictated by the steric bulk of the substituents.
The benzylamino group is sterically more demanding than the hydroxymethyl group. Therefore,
the conformation where the larger benzylamino group occupies the more spacious equatorial
position is expected to be the more stable and thus the major conformer at equilibrium.[2] This
preference minimizes unfavorable 1,3-diaxial interactions.

Spectroscopic Characterization

Spectroscopic techniques are essential for the structural elucidation and purity assessment of
(+)-cis-2-Benzylaminocyclohexanemethanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy provide detailed information about the connectivity and chemical
environment of the atoms in the molecule.

1H NMR (Typical, in CDCIs):

e 0 7.20-7.40 ppm (m, 5H): Aromatic protons of the benzyl group.

0 ~3.80 ppm (s, 2H): Methylene protons of the benzyl group (-CHz2-Ph).

0 ~3.50-3.70 ppm (m, 2H): Methylene protons of the hydroxymethyl group (-CHz2-OH).

0 ~2.50-3.00 ppm (m, 2H): Methine protons on the cyclohexane ring (CH-N and CH-CH20H).

0 ~1.00-2.00 ppm (m, 8H): Methylene protons of the cyclohexane ring.

Broad singlets: Protons of the -NH and -OH groups, which are exchangeable.

13C NMR (Typical, in CDCIs):

e 0 ~140 ppm: Quaternary aromatic carbon of the benzyl group.
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0 ~127-129 ppm: Aromatic carbons of the benzyl group.

0 ~65 ppm: Carbon of the hydroxymethyl group (-CH2-OH).

0 ~60 ppm: Methine carbon attached to the nitrogen (CH-N).

0 ~51 ppm: Methylene carbon of the benzyl group (-CH=z-Ph).

0 ~45 ppm: Methine carbon attached to the hydroxymethyl group (CH-CH20H).

0 ~20-35 ppm: Methylene carbons of the cyclohexane ring.

Infrared (IR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Wavenumber (cm~12) Assignment Intensity
~3300-3500 O-H stretch (alcohol) Broad
~3300-3400 N-H stretch (secondary amine)  Medium
~3030 C-H stretch (aromatic) Medium
~2850-2930 C-H stretch (aliphatic) Strong
~1450-1500 C=C stretch (aromatic ring) Medium
~1050-1150 C-O stretch (primary alcohol) Strong
~1100-1200 C-N stretch (amine) Medium
690770 C-H bend (aromatic out-of- Strong
plane)

The broad O-H and N-H stretching bands are characteristic of hydrogen bonding.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule.
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Under electron ionization (El), common fragmentation pathways for amino alcohols include
alpha-cleavage and dehydration.[7] For (+)-cis-2-Benzylaminocyclohexanemethanol, key
fragmentation pathways would include:

» Alpha-cleavage: Cleavage of the C-C bond adjacent to the nitrogen or oxygen atom.

o Loss of the benzyl group to give a fragment corresponding to the
aminocyclohexanemethanol cation.

o Cleavage of the bond between C1 and C2 of the cyclohexane ring.
o Dehydration: Loss of a water molecule (18 amu) from the molecular ion.
e Benzylic cleavage: Formation of the stable benzyl cation (m/z 91).

Synthesis and Reactivity

(+)-cis-2-Benzylaminocyclohexanemethanol is a valuable chiral intermediate, often
synthesized from readily available starting materials.

Synthetic Approach

A common and efficient method for the synthesis of cis-1,2-amino alcohols is the ring-opening
of an epoxide with an amine.[8]

Nucleophilic Further
Cyclohexene Oxide | _Ring Opening Reaction/
trans-2-(Benzylamino)cyclohexanol Purification (+)—cis—2—BenzylaminocyclohexanemethanoD

Click to download full resolution via product page
Caption: Synthetic pathway to 2-Benzylaminocyclohexanemethanol derivatives.

Experimental Protocol: Synthesis of (z)-cis-2-Benzylaminocyclohexanemethanol
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» To a solution of cyclohexene oxide in a suitable solvent (e.g., ethanol or isopropanol), add an
equimolar amount of benzylamine.

» Heat the reaction mixture at reflux for several hours, monitoring the progress by thin-layer
chromatography (TLC).

e Upon completion, cool the reaction to room temperature and remove the solvent under
reduced pressure.

e The resulting crude product, a mixture of cis and trans isomers, can be purified by column
chromatography on silica gel.

» Resolution of the racemic cis-isomer can be achieved using chiral acids to form
diastereomeric salts, which can be separated by fractional crystallization, followed by
basification to liberate the enantiomerically pure (+)-cis-2-
Benzylaminocyclohexanemethanol.

Reactivity and Applications

The bifunctional nature of (+)-cis-2-Benzylaminocyclohexanemethanol allows for a variety of
chemical transformations. The primary alcohol can be oxidized or converted to other functional
groups, while the secondary amine can undergo N-alkylation, acylation, or be used as a
directing group.

Its primary application lies in its role as a chiral ligand in asymmetric catalysis.[9][10]
Coordination of the nitrogen and oxygen atoms to a metal center creates a chiral environment
that can induce high enantioselectivity in a variety of reactions, such as asymmetric reductions,
alkylations, and cycloadditions.

Conclusion

(+)-cis-2-Benzylaminocyclohexanemethanol possesses a well-defined three-dimensional
structure governed by its (1R,2S) stereochemistry and the conformational constraints of the cis-
1,2-disubstituted cyclohexane ring. This in-depth guide has provided a comprehensive
overview of its physicochemical properties, detailed spectroscopic signatures, and a thorough
analysis of its stereochemical and conformational features. The synthetic strategies and an
understanding of its reactivity underscore its importance as a versatile chiral building block in
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modern organic synthesis and drug discovery. The data and protocols presented herein serve
as a valuable resource for researchers leveraging the unique structural attributes of this
important chiral molecule.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Structural Properties
of (+)-cis-2-Benzylaminocyclohexanemethanol]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1270551/docs#an-in-depth-technical-guide-to-the-
structural-properties-of-cis-2-benzylaminocyclohexanemethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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